BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to
Chlorodimethylvinyisilane (CAS 1719-58-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorodimethylvinylsilane

Cat. No.: B155262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorodimethylvinylsilane (CAS 1719-58-0), also known as dimethylvinylchlorosilane or
vinyldimethylchlorosilane, is a versatile organosilicon compound with the chemical formula
C4HoCISI.[1] It is a colorless to light yellow liquid characterized by a pungent odor.[2][3] This
compound is a critical intermediate in the synthesis of a wide array of silicon-containing
materials due to its dual functionality. The vinyl group allows for polymerization and cross-
coupling reactions, while the reactive chlorosilane moiety readily undergoes nucleophilic
substitution and hydrolysis.[1] This unique combination of reactive sites makes it an invaluable
building block in the production of specialized silicone polymers, resins, adhesives, coatings,
and as a surface modifying agent.[1][4] Furthermore, it serves as a precursor in the synthesis
of silaheterocycles and novel chelating ligands, which have applications in pharmaceuticals
and catalysis.[1][5]

Physicochemical Properties

The key physicochemical properties of chlorodimethylvinylsilane are summarized in the table
below for easy reference and comparison.
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Property Value References
CAS Number 1719-58-0

Molecular Formula CaHoCISi

Molecular Weight 120.65 g/mol

Appearance Colorless to yellow clear liquid [3114]

Boiling Point 82-83 °C (lit.) [31[4]
Density 0.874 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D)

1.414 (lit.)

[3]

Flash Point

-5 °C (23 °F) - closed cup

[3]

Vapor Pressure

95 hPa at 20 °C

[3]

Water Solubility

Reacts with water

[3]

Solubility

Soluble in most aprotic organic

solvents (e.g., CH2Cl2)

[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of

chlorodimethylvinylsilane. While detailed spectra are best consulted from spectral

databases, the following provides an overview of expected spectroscopic features.
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Spectroscopy Type Key Features
Signals corresponding to the vinyl protons
typically in the range of 5.7-6.2 ppm) and the
H NMR (typically 9 PP )
methyl protons attached to the silicon atom
(typically around 0.4 ppm).
Resonances for the vinyl carbons and the
13C NMR
methyl carbons.
] A characteristic chemical shift for the silicon
29Si NMR

atom.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C=C
stretching of the vinyl group, Si-C stretching,
and Si-Cl stretching.

Mass Spectrometry (GC-MS)

The mass spectrum will show the molecular ion
peak and characteristic fragmentation patterns,
including the loss of a methyl group or a chlorine

atom.[4]

Reactivity and Synthesis

The reactivity of chlorodimethylvinylsilane is dominated by its two functional groups: the

silicon-chlorine bond and the vinyl group. The Si-Cl bond is susceptible to nucleophilic attack

and hydrolysis, while the vinyl group can participate in various addition and polymerization

reactions.
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Key Reactions of Chlorodimethylvinylsilane

Chlorodimethylvinylsilane

Nu~- R-MgXx H20 R3SiH, Catalyst Initiator Diene

Si-Cl Bond Reactions/ ¢ VinylGroup Reactions
Nucleophilic Substitution Grignard Reaction Hydrolysis Hydrosilylation Polymerization Cycloaddition

Functionalized Silanes Siloxanes/Silicones Organosilicon Compounds Silicone Polymers Silaheterocycles

Click to download full resolution via product page

Caption: Reactivity pathways of chlorodimethylvinylsilane.

Experimental Protocols

Synthesis of Chlorodimethylvinylsilane via Grignard Reaction[2]

This protocol describes the synthesis of chlorodimethylvinylsilane from
dimethyldichlorosilane and a vinylmagnesium bromide Grignard reagent.

e Materials:
o Dimethyldichlorosilane (Me2SiClz)
o Magnesium turnings

o Vinyl bromide or vinyl chloride
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[e]

Ethyl bromide (as initiator)

o

Anhydrous tetrahydrofuran (THF)

[¢]

Antimony trichloride (SbCls) as a catalyst

[¢]

lodine (optional, for initiation)

[e]

Argon or nitrogen for inert atmosphere

e Procedure:

o Preparation of Vinylmagnesium Bromide: In a 2L four-necked reaction flask equipped with
a mechanical stirrer, reflux condenser, and under an argon atmosphere, add anhydrous
THF, magnesium chips, and a crystal of iodine. Introduce vinyl chloride gas or add vinyl
bromide, along with a small amount of ethyl bromide to initiate the Grignard reaction.
Maintain the reaction for approximately 6-8 hours to prepare the vinylmagnesium bromide
solution in THF.

o Grignard Reaction: In a separate 2L four-necked reaction flask equipped with a
mechanical stirrer, reflux condenser, constant pressure dropping funnel, and a
thermometer, and under an argon atmosphere, add dimethyldichlorosilane (1.0 mol) and
antimony trichloride (mass ratio of Me2SiClz to SbCls is 100:2).

o Add the freshly prepared vinylmagnesium bromide Grignard reagent (1.05 mol) dropwise
at room temperature. The molar ratio of the Grignard reagent to dimethyldichlorosilane
should be between 1.05:1 and 1.20:1.

o Maintain the reaction temperature between 20-40 °C and stir for 4 to 6 hours.

o Work-up and Purification: After the reaction is complete, filter the mixture. The filtrate is
then distilled. A fraction collected at 78-85 °C will be the product,
chlorodimethylvinylsilane.

General Procedure for Hydrosilylation of Alkenes

Hydrosilylation is a key reaction of the vinyl group. The following is a general procedure for the
palladium-catalyzed hydrosilylation of an alkene like styrene.
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e Materials:
o Chlorodimethylvinylsilane
o Styrene (or other alkene)

o Palladium catalyst (e.g., [PdCI(1-CsH5s)]z with a chiral phosphine ligand like (S)-MeO-MOP
for asymmetric synthesis)

o Anhydrous solvent (e.g., toluene or THF)

e Procedure:

(¢]

In a flame-dried reaction vessel under an inert atmosphere, dissolve the palladium catalyst
in the anhydrous solvent.

o Add the alkene (e.g., styrene) to the catalyst solution.
o Add chlorodimethylvinylsilane to the stirred mixture.

o The reaction can be run at temperatures ranging from room temperature to elevated
temperatures (e.g., 40 °C), depending on the catalyst and substrates.

o Monitor the reaction progress by GC or NMR.

o Upon completion, the product can be isolated by removing the solvent under reduced
pressure and purified by distillation.

Applications

Chlorodimethylvinylsilane is a cornerstone in organosilicon chemistry with a broad range of
applications:

« Silicone Polymers: It is a key intermediate in the synthesis of silicone polymers. The
incorporation of vinyl groups allows for cross-linking, which enhances the mechanical
properties and durability of the final products, such as sealants, adhesives, and coatings.[4]
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» Surface Modification: This compound is used to modify surfaces to impart hydrophobicity or
improve adhesion, which is beneficial in the manufacturing of advanced materials.[4]

o Coupling Agent: It acts as a coupling agent in composite materials, enhancing the bond
between organic polymers and inorganic fillers.

» Research and Development: In a laboratory setting, it is employed in the synthesis of
specialized chemical compounds, including silaheterocycles and new chelating ligands for
catalysis.[3][5] It is also used to introduce the vinyldimethylsilyl protecting group in organic
synthesis.

Safety and Handling

Chlorodimethylvinylsilane is a hazardous chemical and requires careful handling. The
following table summarizes its key safety information.
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Hazard Category

GHS Pictograms

Hazard Statements

Precautionary
Statements

Flammable Liquid

H225: Highly
flammable liquid and

vapor

P210: Keep away
from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No

smoking.

Skin

Corrosion/Irritation

corrosive

H314: Causes severe
skin burns and eye

damage

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P310:
Immediately call a
POISON CENTER or

doctor/physician.

Specific Hazards

EUHO014: Reacts

violently with water

Handling Recommendations:

o Handle in a well-ventilated area, preferably in a fume hood.

o Keep away from moisture, as it reacts violently with water to produce hydrogen chloride gas.

» Store in a cool, dry, well-ventilated place away from sources of ignition.
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o Use personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat.

Conclusion

Chlorodimethylvinylsilane is a highly valuable and reactive organosilicon compound with
significant applications in both industrial and academic settings. Its unique bifunctionality allows
for a wide range of chemical transformations, making it an essential building block for the
synthesis of advanced materials and complex molecules. A thorough understanding of its
physicochemical properties, reactivity, and safe handling procedures is paramount for its
effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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